Cas no 1361584-21-5 (2-Fluoro-5-hydroxy-4-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 2-Fluoro-5-hydroxy-4-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361584-21-5
• MF: C₁₁H₅Cl₃FNO
• MW: 292.520903348923
• CID: 4800205
• Update Time: 2025-10-19

2-Fluoro-5-hydroxy-4-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-hydroxy-4-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3FNO/c12-7-2-1-5(10(13)11(7)14)6-3-9(15)16-4-8(6)17/h1-4,17H
• InChI Key： UHRYQGAYQBNKDG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(N=CC=1O)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1

Additional information on 2-Fluoro-5-hydroxy-4-(2,3,4-trichlorophenyl)pyridine

Professional Introduction to 2-Fluoro-5-hydroxy-4-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361584-21-5)

2-Fluoro-5-hydroxy-4-(2,3,4-trichlorophenyl)pyridine, with the chemical formula C₁₁H₅Cl₃FO₂, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple functional groups, including a fluoro substituent and a hydroxyl group, alongside a trichlorophenyl moiety, makes it a versatile building block for the synthesis of various bioactive molecules.

The CAS number 1361584-21-5 serves as a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. Its molecular structure incorporates several key features that contribute to its reactivity and utility. The fluoro group at the 2-position of the pyridine ring is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding affinity in drug molecules. This characteristic is increasingly exploited in the design of modern pharmaceuticals.

The hydroxyl group at the 5-position introduces polarity to the molecule, which can influence solubility and interactions with biological targets. In contrast, the trichlorophenyl group at the 4-position adds electronic bulk and potential for hydrogen bonding interactions. These structural elements collectively make 2-Fluoro-5-hydroxy-4-(2,3,4-trichlorophenyl)pyridine a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in developing novel therapeutic agents targeting neurological disorders. The pyridine core is a common motif in many neuroactive compounds due to its ability to interact with various neurotransmitter receptors and enzymes. Research has demonstrated that modifications at specific positions on the pyridine ring can significantly alter pharmacological properties. For instance, studies have shown that compounds with fluorinated pyridine moieties exhibit enhanced binding affinity to certain G-protein coupled receptors (GPCRs), which are implicated in conditions such as depression and anxiety.

The trichlorophenyl moiety in 2-Fluoro-5-hydroxy-4-(2,3,4-trichlorophenyl)pyridine may also contribute to its biological activity by influencing electronic distribution and steric hindrance around the binding site. This structural feature has been leveraged in the design of kinase inhibitors, where precise control over molecular shape and charge distribution is critical for achieving high selectivity. Additionally, the presence of both hydroxyl and fluoro groups provides multiple sites for further functionalization, allowing chemists to tailor properties such as solubility and bioavailability.

Advances in computational chemistry have further enhanced our understanding of how structural modifications affect biological activity. Molecular modeling studies indicate that compounds with similar scaffolds to 2-Fluoro-5-hydroxy-4-(2,3,4-trichlorophenyl)pyridine can interact with target proteins through a combination of hydrophobic interactions, hydrogen bonding, and electrostatic forces. These insights have guided the development of new synthetic strategies aimed at optimizing potency and minimizing off-target effects.

The pharmaceutical industry has also explored derivatives of this compound for their potential antimicrobial properties. The combination of electron-withdrawing groups such as fluoro and trichlorophenyl can disrupt bacterial cell membranes or interfere with essential metabolic pathways. Preliminary studies have shown promising results in vitro against certain resistant strains of bacteria, highlighting the compound's versatility beyond traditional applications in central nervous system disorders.

Synthetic methodologies for accessing 2-Fluoro-5-hydroxy-4-(2,3,4-trichlorophenyl)pyridine have been refined over time to improve yield and purity. Modern approaches often involve multi-step sequences starting from readily available precursors such as halogenated pyridines or trichlorobenzene derivatives. Catalytic methods have been particularly effective in facilitating key transformations while maintaining regioselectivity—a crucial factor when dealing with compounds containing multiple reactive sites.

The growing body of research underscores the importance of high-quality intermediates like 2-Fluoro-5-hydroxy-4-(2,3,4-trichlorophenyl)pyridine in drug discovery pipelines. Collaborative efforts between academic institutions and pharmaceutical companies continue to drive innovation by exploring new synthetic routes and biological applications. As our understanding of molecular interactions deepens through interdisciplinary research—combining organic chemistry with bioinformatics—the potential uses for this compound are likely to expand further into uncharted therapeutic areas.

In conclusion,CAS No.1361584-21-5 represents more than just an identifier; it signifies a cornerstone compound whose unique structural features offer broad utility across multiple domains of medicinal chemistry. From enhancing receptor binding affinities to serving as a scaffold for antimicrobial agents,the versatility inherent in its molecular design ensures its continued relevance in ongoing research efforts aimed at improving human health outcomes worldwide.